Cas no 497224-65-4 (1H-Pyrazole, 5-(4-fluorophenyl)-1-[4-(methylsulfonyl)phenyl]-)

• Product Name: 1H-Pyrazole, 5-(4-fluorophenyl)-1-[4-(methylsulfonyl)phenyl]-
• CAS No: 497224-65-4
• MF: C₁₆H₁₃FN₂O₂S
• MW: 316.350025892258
• CID: 1531357
• Update Time: 2024-08-24

1H-Pyrazole, 5-(4-fluorophenyl)-1-[4-(methylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-(4-fluorophenyl)-1-[4-(methylsulfonyl)phenyl]-

• Inchi： 1S/C16H13FN2O2S/c1-22(20,21)15-8-6-14(7-9-15)19-16(10-11-18-19)12-2-4-13(17)5-3-12/h2-11H,1H3
• InChI Key： VRXHDCYRQLYTKA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(S(C)(=O)=O)C=C2)C(C2=CC=C(F)C=C2)=CC=N1

Computed Properties

• Exact Mass: 316.06829

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 512.3±50.0 °C(Predicted)
• PSA: 51.96
• pka: -1.22±0.10(Predicted)